[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-[3-(2-hydroxyethyl)-4-oxo-3,4-dihydrophthalazin-1-yl]acetate

• IUPAC Name: [2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl] 2-[3-(2-hydroxyethyl)-4-oxophthalazin-1-yl]acetate
• InChI: InChI=1S/C22H26N4O5/c1-25(22(15-23)9-5-2-6-10-22)19(28)14-31-20(29)13-18-16-7-3-4-8-17(16)21(30)26(24-18)11-12-27/h3-4,7-8,27H,2,5-6,9-14H2,1H3
• InChI Key: OZYTZOXQHUCJNR-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)COC(=O)CC1=NN(C(=O)C2=CC=CC=C21)CCO)C3(CCCCC3)C#N
• Molecular Formula: C22H26N4O5
• Molecular Weight: 426.5 g/mol
• CAS No.: 1384577-49-4

Description

The compound contains several functional groups including a carbamate group, a cyanocyclohexyl group, and a phthalazine group. The presence of these functional groups suggests that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a cyclic structure. The cyclohexyl group would likely adopt a chair conformation. The carbamate group would have resonance structures.

Chemical Reactions Analysis

The compound could undergo various chemical reactions. For example, the carbamate group could react with amines to form ureas. The cyanocyclohexyl group could undergo reactions typical of nitriles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, and stability would be influenced by the functional groups present in the molecule.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. Generally, compounds containing a nitrile group can be toxic and should be handled with care.

Future Directions

The potential applications and future directions for this compound would depend on its properties and the field of interest. For example, in medicinal chemistry, it could be further studied for its potential biological activity.